Cas no 2580199-21-7 (2-{(benzyloxy)carbonylamino}-5-(oxolan-3-yloxy)benzoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-5-(oxolan-3-yloxy)benzoic acid
• CAS No: 2580199-21-7
• MF: C₁₉H₁₉NO₆
• MW: 357.357265710831
• CID: 5660377
• PubChem ID: 165894172
• Update Time: 2025-06-26

2-{(benzyloxy)carbonylamino}-5-(oxolan-3-yloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580199-21-7
• EN300-27724961
• 2-{[(benzyloxy)carbonyl]amino}-5-(oxolan-3-yloxy)benzoic acid
• 2-{(benzyloxy)carbonylamino}-5-(oxolan-3-yloxy)benzoic acid

• Inchi： 1S/C19H19NO6/c21-18(22)16-10-14(26-15-8-9-24-12-15)6-7-17(16)20-19(23)25-11-13-4-2-1-3-5-13/h1-7,10,15H,8-9,11-12H2,(H,20,23)(H,21,22)
• InChI Key： ZWDGRNUWEIQLPY-UHFFFAOYSA-N
• SMILES： O1CCC(C1)OC1C=CC(=C(C(=O)O)C=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 357.12123733g/mol
• Monoisotopic Mass: 357.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 94.1Ų

Additional information on 2-{(benzyloxy)carbonylamino}-5-(oxolan-3-yloxy)benzoic acid

2-{(Benzyloxy)Carbonylamino}-5-(Oxolan-3-yloxy)Benzoic Acid: A Comprehensive Overview

The compound with CAS No. 2580199-21-7, commonly referred to as 2-{(benzyloxy)carbonylamino}-5-(oxolan-3-yloxy)benzoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates a benzoic acid backbone, a benzyloxycarbonyl (Cbz) group, and an oxolanyloxy substituent. The combination of these functional groups renders the molecule versatile and amenable to a wide range of applications.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 2-{(benzyloxy)carbonylamino}-5-(oxolan-3-yloxy)benzoic acid. Traditionally, the synthesis involves multi-step processes that include nucleophilic substitutions, coupling reactions, and protective group strategies. However, modern approaches leverage catalytic systems and green chemistry principles to enhance efficiency and reduce environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to streamline the construction of the benzyloxycarbonyl group, thereby improving yield and purity.

The structural complexity of 2-{(benzyloxy)carbonylamino}-5-(oxolan-3-yloxy)benzoic acid makes it an intriguing subject for mechanistic studies. Researchers have employed advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and X-ray crystallography, to elucidate the spatial arrangement of the molecule. These studies have revealed that the oxolanyloxy group introduces steric hindrance, which influences the reactivity of the benzoic acid moiety. This insight is particularly valuable for designing derivatives with tailored properties for specific applications.

In terms of applications, 2-{(benzyloxy)carbonylamino}-5-(oxolan-3-yloxy)benzoic acid has demonstrated potential in drug discovery and materials science. In pharmacology, the compound serves as a valuable intermediate in the synthesis of bioactive molecules. Its ability to undergo selective deprotection reactions makes it an ideal building block for constructing peptide-based drugs and small-molecule inhibitors. Recent studies have highlighted its role in modulating enzyme activity, particularly in pathways associated with neurodegenerative diseases.

Moreover, 2-{(benzyloxy)carbonylamino}-5-(oxolan-3-yloxy)benzoic acid exhibits unique electronic properties that render it suitable for applications in organic electronics. The conjugated system formed by the benzoic acid and oxolanyloxy groups facilitates charge transport, making it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its integration into polymer blends to enhance device performance while maintaining stability under operational conditions.

The environmental impact of 2-{(benzyloxy)carbonylamino}-5-(oxolan-3-yloxy)benzoic acid has also been a focal point of recent investigations. Studies have assessed its biodegradability under various conditions, with findings indicating that the compound undergoes microbial degradation in aqueous environments. This information is crucial for evaluating its safety profile and ensuring sustainable practices in its production and disposal.

In conclusion, 2-{(benzyloxy)carbonylamino}-5-(oxolan-3-yloxy)benzoic acid (CAS No. 2580199-21-7) stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across multiple disciplines. As research continues to uncover new facets of its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific and technological frontiers.